![molecular formula C12H12N2O2S2 B2776003 (5-Methylthiophen-2-yl)(3-(thiazol-2-yloxy)azetidin-1-yl)methanone CAS No. 1797875-15-0](/img/structure/B2776003.png)
(5-Methylthiophen-2-yl)(3-(thiazol-2-yloxy)azetidin-1-yl)methanone
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
(5-Methylthiophen-2-yl)(3-(thiazol-2-yloxy)azetidin-1-yl)methanone, also known as MTAA, is a compound that has gained significant attention in the field of medicinal chemistry due to its potential therapeutic applications. MTAA is a small molecule that belongs to the class of azetidinone-containing compounds.
Scientific Research Applications
- The inhibitor demonstrated remarkable inhibition efficiency (99.05% at 500 ppm, 298 K) with a mixed-type inhibitory mechanism. It adhered to the Langmuir adsorption isotherm, indicating strong adsorption behavior on the MS surface .
- The coplanarity of TPB derivatives arises from intramolecular hydrogen bond formation between the carbonyl oxygens of the cyclic enolates, making them interesting candidates for fluorescence-based applications .
- MTPO itself is a novel 1,3,4-oxadiazole derivative synthesized conveniently. Its structure combines a thiophene moiety with a pyridine ring, resulting in intriguing properties .
- The radial distribution function confirms chemisorption behavior, providing insights into the interaction between MTPO and mild steel .
- MTPO can serve as a building block for the synthesis of more complex organic molecules due to its unique structure. Researchers can explore its reactivity in various reactions .
Corrosion Inhibition
Photophysical Properties
Synthesis of 1,3,4-Oxadiazole Derivatives
Computational Studies
Organic Synthesis
Material Science and Coatings
properties
IUPAC Name |
(5-methylthiophen-2-yl)-[3-(1,3-thiazol-2-yloxy)azetidin-1-yl]methanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H12N2O2S2/c1-8-2-3-10(18-8)11(15)14-6-9(7-14)16-12-13-4-5-17-12/h2-5,9H,6-7H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WOTORHCGWSQTOG-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(S1)C(=O)N2CC(C2)OC3=NC=CS3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H12N2O2S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
280.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
(5-Methylthiophen-2-yl)(3-(thiazol-2-yloxy)azetidin-1-yl)methanone |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.